![molecular formula C27H25N3O4 B2912851 N-(2-ethylphenyl)-2-(3-(3-methoxybenzoyl)-7-methyl-4-oxo-1,8-naphthyridin-1(4H)-yl)acetamide CAS No. 894889-77-1](/img/structure/B2912851.png)
N-(2-ethylphenyl)-2-(3-(3-methoxybenzoyl)-7-methyl-4-oxo-1,8-naphthyridin-1(4H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-ethylphenyl)-2-(3-(3-methoxybenzoyl)-7-methyl-4-oxo-1,8-naphthyridin-1(4H)-yl)acetamide is a useful research compound. Its molecular formula is C27H25N3O4 and its molecular weight is 455.514. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Structural and Synthetic Studies
Research on compounds with similar structures, such as quinoline derivatives and acetamide compounds, focuses on their synthesis, structural characterization, and potential applications in various fields, including pharmacology and material science. For example, studies on the structural characterization of co-crystals involving quinoline derivatives highlight the importance of these compounds in understanding molecular interactions and designing materials with desired properties (A. Karmakar et al., 2009).
Antioxidant and Biological Activities
Research into pyrazole-acetamide derivatives emphasizes their synthesis and characterization, with investigations into their biological activities, including antioxidant properties. These studies are crucial for developing new drugs and understanding the molecular basis of their activities (K. Chkirate et al., 2019).
Chemoselective Synthesis
Studies on chemoselective synthesis, like the acetylation of 2-aminophenol to produce specific intermediates for drug synthesis, demonstrate the chemical versatility and application of similar compounds in synthesizing pharmacologically relevant materials (Deepali B Magadum & G. Yadav, 2018).
Methodological Advances
Methodologies for synthesizing and characterizing compounds with complex structures are continuously evolving, contributing to advancements in drug discovery, material science, and chemical engineering. For instance, innovative synthetic routes for creating naphthyridine derivatives provide insights into developing new chemical entities with potential applications in various scientific and industrial fields (K. Ramalingam et al., 2019).
properties
IUPAC Name |
N-(2-ethylphenyl)-2-[3-(3-methoxybenzoyl)-7-methyl-4-oxo-1,8-naphthyridin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H25N3O4/c1-4-18-8-5-6-11-23(18)29-24(31)16-30-15-22(25(32)19-9-7-10-20(14-19)34-3)26(33)21-13-12-17(2)28-27(21)30/h5-15H,4,16H2,1-3H3,(H,29,31) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HZQVIPBWUDEZBC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1NC(=O)CN2C=C(C(=O)C3=C2N=C(C=C3)C)C(=O)C4=CC(=CC=C4)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H25N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
455.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.